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Compound of Interest

3-Chloro-4-
Compound Name:

(trifluoromethyl)phenylboronic acid
CAS No.: 847756-88-1

Cat. No.: B1587720

Get Quote

\ J

This guide provides an in-depth analysis of 3-Chloro-4-(trifluoromethyl)phenylboronic acid,
a critical reagent in modern organic synthesis and medicinal chemistry. We will explore its
fundamental properties, applications, and the technical considerations necessary for its
effective and safe use in a laboratory setting.

Core Chemical and Physical Properties

3-Chloro-4-(trifluoromethyl)phenylboronic acid is a substituted phenylboronic acid that
serves as a versatile building block in various chemical transformations, most notably in
palladium-catalyzed cross-coupling reactions. A thorough understanding of its properties is
paramount for its successful application.

Structural and General Data
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Property Value Source(s)
CAS Number 847756-88-1 [1][2]
Molecular Formula C7HsBCIF30:2 [1][2]
Molecular Weight 224.37 g/mol [11[3]
[3-chloro-4-
IUPAC Name (trifluoromethyl)phenyl]boronic [4]
acid
3-Chloro-4-
Synonyms (trifluoromethyl)benzeneboroni  [4]
c acid
OCHKTAGGJIMWISO-
InChl Key [1]
UHFFFAOYSA-N
B(C1=CC(=C(C=C1)C(F
SMILES ( = JC(F) [1]
(FF)CH(O)O
Physical Form Solid

Purity

Typically =297% or 298%

[4]

Physicochemical Properties

While specific experimental data for properties like melting point, boiling point, and solubility are

not consistently available across all sources, general characteristics can be inferred from

related compounds and supplier information. Boronic acids are typically crystalline solids with

moderate to high melting points. Their solubility is often limited in water but better in organic

solvents such as methanol, ethanol, and acetone. It is important to note that boronic acids can
exist in equilibrium with their corresponding boroxines (anhydrides), particularly upon heating or
in aprotic solvents.

Spectroscopic and Analytical Characterization

Definitive identification and purity assessment of 3-Chloro-4-(trifluoromethyl)phenylboronic
acid rely on standard spectroscopic techniques. Researchers should verify the identity of their
material against reference data.
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* Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are fundamental for
confirming the structure. The aromatic protons will exhibit characteristic splitting patterns and
chemical shifts influenced by the chloro and trifluoromethyl substituents. 1B NMR and 1°F
NMR would provide further structural confirmation.

o Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the
compound. High-resolution mass spectrometry (HRMS) provides the exact mass, confirming
the elemental composition.

e Infrared (IR) Spectroscopy: The IR spectrum will show characteristic peaks for O-H
stretching of the boronic acid group, C-CI stretching, C-F stretching of the trifluoromethyl
group, and aromatic C-H and C=C vibrations.

Analytical data for this specific compound, including NMR, HPLC, and LC-MS, can often be
requested from suppliers.[5]

Applications in Organic Synthesis

The primary utility of 3-Chloro-4-(trifluoromethyl)phenylboronic acid lies in its role as a
coupling partner in the Suzuki-Miyaura reaction, a cornerstone of modern C-C bond formation.

The Suzuki-Miyaura Cross-Coupling Reaction

The Suzuki-Miyaura coupling is a palladium-catalyzed reaction between an organoboron
compound (like a boronic acid) and an organohalide or triflate.[6][7][8] This reaction is prized
for its mild conditions, tolerance of a wide range of functional groups, and the commercial
availability of a vast library of boronic acids.[9]

The trifluoromethyl group is a key pharmacophore in many pharmaceuticals due to its ability to

enhance metabolic stability, lipophilicity, and binding affinity. The chloro substituent provides an
additional point for further functionalization or can be used to modulate the electronic properties
of the molecule.
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Caption: Generalized workflow for a Suzuki-Miyaura cross-coupling reaction.

Step-by-Step Experimental Protocol: Suzuki-Miyaura
Coupling

This protocol is a representative example and may require optimization for specific substrates.

o Reagent Preparation: In a reaction vessel, combine 3-Chloro-4-
(trifluoromethyl)phenylboronic acid (1.1 equivalents), the aryl halide/triflate (1.0
equivalent), a palladium catalyst such as Pd(PPhs)4 (2-5 mol%), and a base like potassium
carbonate (2.0 equivalents).

¢ Solvent Addition and Degassing: Add a suitable solvent system, for example, a mixture of
toluene and water (4:1). Degas the mixture thoroughly by bubbling nitrogen or argon through
it for 15-20 minutes. This is crucial to prevent oxidation of the Pd(0) catalyst.

e Reaction Execution: Heat the reaction mixture to a temperature between 80-110 °C under an
inert atmosphere.

e Monitoring: Monitor the reaction's progress using Thin Layer Chromatography (TLC) or
Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

o Work-up: After cooling to room temperature, add water and extract the product with an
organic solvent like ethyl acetate.

 Purification: Wash the combined organic layers with brine, dry over anhydrous sodium
sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.
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 Final Purification: Purify the crude product by flash column chromatography on silica gel or
by recrystallization to obtain the pure coupled product.

Safety, Handling, and Storage

Proper handling and storage are essential for ensuring the stability of the reagent and the
safety of laboratory personnel.

Hazard Identification and GHS Classification

3-Chloro-4-(trifluoromethyl)phenylboronic acid is classified as a hazardous substance.
e GHS Pictogram: Exclamation mark (GHS07)[10]
 Signal Word: Warning[10]
e Hazard Statements:
o H315: Causes skin irritation.[10]
o H319: Causes serious eye irritation.[10]

o H335: May cause respiratory irritation.[10]

Recommended Safety Precautions

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles with side-shields, chemical-resistant gloves, and a lab coat.[10][11]

o Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid
inhalation of dust.[10][11] Avoid contact with skin and eyes.[10]

o First Aid Measures:

o Skin Contact: Wash off immediately with plenty of soap and water. If skin irritation occurs,
seek medical attention.[10][12]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[10]
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[12]
o Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[10]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[10][11]

Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][10]
Storage under an inert atmosphere at 2-8°C is also recommended by some suppliers.[12]
[13]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[11]

Conclusion

3-Chloro-4-(trifluoromethyl)phenylboronic acid is a valuable and versatile reagent for the
synthesis of complex organic molecules, particularly in the pharmaceutical and materials
science sectors. Its utility in Suzuki-Miyaura coupling reactions allows for the efficient
introduction of the 3-chloro-4-(trifluoromethyl)phenyl moiety. A comprehensive understanding of
its chemical properties, reaction protocols, and safety procedures is crucial for its effective and
safe application in research and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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